Cas no 136411-57-9 (Pyrido[4,3-c]pyridazin-5(6H)-one)

• Product Name: Pyrido[4,3-c]pyridazin-5(6H)-one
• CAS No: 136411-57-9
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 1029051
• PubChem ID: 5324581
• Update Time: 2025-06-30

Pyrido[4,3-c]pyridazin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-c]pyridazin-5(6H)-one
• 6H-pyrido[4,3-c]pyridazin-5-one
• DTXSID60415919
• Pyrido[4,3-c]pyridazin-5(6H)-one (9CI)
• InChI=1/C7H5N3O/c11-7-5-1-4-9-10-6(5)2-3-8-7/h1-4H,(H,8,11
• 136411-57-9
• F52254
• AKOS006387592

• Inchi： 1S/C7H5N3O/c11-7-5-1-4-9-10-6(5)2-3-8-7/h1-4H,(H,8,11)
• InChI Key： XLJCKGYGXXOHMK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CN=NC=2C=CN1

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on Pyrido[4,3-c]pyridazin-5(6H)-one

Recent Advances in Pyrido[4,3-c]pyridazin-5(6H)-one (CAS: 136411-57-9) Research: A Comprehensive Review

Pyrido[4,3-c]pyridazin-5(6H)-one (CAS: 136411-57-9) has emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key structural motif in the development of novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Pyrido[4,3-c]pyridazin-5(6H)-one derivatives as potent inhibitors of phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory processes. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's selectivity and potency, resulting in derivatives with improved pharmacokinetic profiles. These findings suggest potential applications in treating chronic inflammatory conditions such as asthma and rheumatoid arthritis.

In the field of oncology, recent preclinical studies have revealed that certain Pyrido[4,3-c]pyridazin-5(6H)-one analogs exhibit significant antiproliferative activity against various cancer cell lines. A 2024 Nature Communications paper reported that these compounds function as selective kinase inhibitors, particularly targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in multiple cancer types. The study's in vivo experiments showed promising tumor growth inhibition with minimal off-target effects, positioning these compounds as potential candidates for further clinical development.

The synthetic accessibility of Pyrido[4,3-c]pyridazin-5(6H)-one derivatives has been another focus of recent research. A 2023 publication in Organic Letters described a novel, high-yield synthetic route utilizing microwave-assisted cyclization, significantly improving the efficiency of producing diverse analogs for biological screening. This methodological advancement has accelerated structure-activity relationship studies and facilitated the exploration of new therapeutic applications.

Emerging research has also explored the neuroprotective properties of Pyrido[4,3-c]pyridazin-5(6H)-one derivatives. A recent study in ACS Chemical Neuroscience demonstrated their ability to modulate glutamate receptors and protect neurons against oxidative stress, suggesting potential applications in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compounds showed good blood-brain barrier penetration in animal models, a crucial factor for central nervous system-targeted therapies.

Looking forward, the versatility of the Pyrido[4,3-c]pyridazin-5(6H)-one scaffold continues to attract significant research interest. Current investigations are exploring its potential in antimicrobial applications, with preliminary results showing activity against drug-resistant bacterial strains. As synthetic methodologies evolve and our understanding of its structure-activity relationships deepens, this compound class is poised to make substantial contributions to drug discovery pipelines across multiple therapeutic areas.